Osmium-189

• IUPAC Name: osmium-189
• InChI: InChI=1S/Os/i1-1
• InChI Key: SYQBFIAQOQZEGI-BJUDXGSMSA-N
• Canonical SMILES: [Os]
• Isomeric SMILES: [189Os]
• Molecular Formula: Os
• DSSTOX Substance ID: DTXSID00935742
• Molecular Weight: 188.958146 g/mol
• CAS No.: 15761-06-5

Description

Osmium-189 is a stable, naturally occurring isotope of Osmium, with a natural abundance of 16.15% . It is characterized by a nuclear spin of 3/2- and is NMR active, making it a valuable probe for nuclear magnetic resonance studies in physics and chemistry . This isotope is supplied as a high-purity metal, essential for research applications where isotopic purity is critical. In geochemistry, this compound is a key component of the Osmium isotopic system. The ratio of ¹⁸⁷Os/¹⁸⁸Os is a powerful tool for dating terrestrial and meteoric rocks, investigating continental weathering patterns, and establishing the age of mantle roots beneath continental cratons . This same isotopic system was pivotal in analyzing the Cretaceous–Paleogene boundary layer, providing evidence for the asteroid impact event that caused the mass extinction of the dinosaurs . Furthermore, the study of anthropogenic Osmium release, for instance from catalytic converters, relies on precise measurements of Osmium isotopic ratios, including this compound . This product is intended for research use only (RUO) and is not approved for use in humans or veterinary diagnostics, nor for any form of personal use.

Nuclear Structure of Osmium 189

Energy Levels and Spectroscopic Characterization of Osmium-189

The nucleus of this compound (¹⁸⁹Os) has been the subject of extensive experimental investigation to delineate its intricate level scheme. These studies provide the foundational data for understanding its nuclear structure.

Experimental Determination of Excited Nuclear States

The energy levels of ¹⁸⁹Os have been populated and studied using a variety of nuclear reactions. Notably, experiments involving deuteron-induced reactions, such as ¹⁸⁸Os(d,p)¹⁸⁹Os and ¹⁹⁰Os(d,t)¹⁸⁹Os, have been instrumental. In these studies, a 12 MeV deuteron (B1233211) beam was used to induce the reactions, allowing for the observation of numerous excited states. iaea.org

Further insight has been gained from neutron capture experiments, specifically the ¹⁸⁸Os(n,γ)¹⁸⁹Os reaction utilizing thermal neutrons. This method has been effective in observing gamma rays with energies ranging from 36 keV to 5933 keV. iaea.org Through the combination of these experimental techniques, a comprehensive picture of the excited states has been developed, with at least 43 states identified up to an excitation energy of 1474 keV. iaea.org The neutron separation energy for ¹⁸⁹Os has been precisely determined to be 5920.8 ± 2.0 keV, a value that is in agreement with results from the (d,p) reaction studies. iaea.org

Spin and Parity Assignments of Nuclear Levels

The assignment of spin (J) and parity (π) to nuclear levels is crucial for the development and validation of nuclear models. For ¹⁸⁹Os, spin-parity assignments have been made for a number of its excited states based on the analysis of experimental data. The ground state of ¹⁸⁹Os has a spin and parity of 3/2⁻.

Using l-transfer results from the (d,p) and (d,t) reaction studies, definitive spin-parity assignments have been made for 14 of the observed excited states. iaea.org These assignments are critical for grouping the levels into rotational bands and for interpreting their underlying structure in the context of theoretical models.

Below is a table of selected excited energy levels in ¹⁸⁹Os with their corresponding spin and parity assignments, as compiled from evaluated nuclear structure data.

Energy (keV)	Spin and Parity (Jπ)
0.0	3/2⁻
30.815	9/2⁻
69.539	1/2⁻
95.275	5/2⁻
216.66	3/2⁻
219.41	7/2⁻
275.89	(5/2)⁻
359.8	7/2⁻
438.2	(3/2)⁻
505.7	(1/2,3/2)⁻

This table presents a selection of the adopted levels and their assignments. The full level scheme is more extensive.

Measurements of Excited State Lifetimes

The lifetime of an excited nuclear state is a key indicator of the nature of the transitions that de-excite it. In ¹⁸⁹Os, the lifetimes of several excited states have been measured. One notable example is the isomeric state, ¹⁸⁹ᵐOs, at an excitation energy of 30.815 keV, which has a half-life of 5.81 hours. This isomer decays via an isomeric transition to the ground state.

The lifetimes of other excited states are typically much shorter, often in the nanosecond (ns) to picosecond (ps) range. These measurements are often performed using techniques such as the recoil-distance Doppler shift (RDDS) method and pulsed-beam timing. While specific lifetime data for all excited states of ¹⁸⁹Os are not detailed in the initial search results, evaluated nuclear data compilations, such as the Nuclear Data Sheets, provide comprehensive information on these properties. bnl.gov

Below is a table of selected excited states in ¹⁸⁹Os and their measured half-lives.

Energy (keV)	Spin and Parity (Jπ)	Half-life (T₁/₂)
30.815	9/2⁻	5.81 h
69.539	1/2⁻	1.87 ns
95.275	5/2⁻	0.28 ns
216.66	3/2⁻	24 ps
219.41	7/2⁻	75 ps

This table is based on adopted values from nuclear data evaluations.

Nuclear Deformation and Shape Phenomena

The osmium isotopes are located in a transitional region of the nuclear chart, moving from well-deformed nuclei towards more spherical shapes. This transition gives rise to interesting structural phenomena, including non-axial shapes and the coexistence of different nuclear shapes.

Evidence for Triaxiality and Shape Coexistence in Osmium Isotopes

There is substantial evidence to suggest that the nuclei of osmium isotopes, including ¹⁸⁹Os, are not perfect spheroids but rather exhibit a triaxial deformation, meaning they are deformed in a non-axially symmetric manner. This is often referred to as γ-softness, where the nucleus can fluctuate in the γ-degree of freedom, which describes the deviation from axial symmetry. bnl.gov The excitation energies of the 2⁺γ-vibrational bandheads in even-even osmium isotopes indicate that they possess the most γ-soft potentials in the A ≈ 180 region. bnl.gov

For odd-A osmium isotopes, evidence for triaxiality can be inferred from the structure of rotational bands. For instance, in the neighboring isotope ¹⁹¹Os, the presence of a 5/2⁻ state that appears to be a rotational state built on the 9/2⁻ ground state is interpreted as evidence for triaxiality. iaea.org Similar interpretations can be extended to ¹⁸⁹Os, where the level structure suggests a departure from a purely prolate or oblate shape. iaea.org Furthermore, the lack of long-lived, high-spin isomers (K-isomers) in some osmium isotopes, which would be expected in well-deformed, axially symmetric nuclei, is also considered evidence for triaxial shapes. bnl.gov

Interpretation through Nuclear Models (e.g., Nilsson Model, Collective Models)

To understand the complex level structure of nuclei like ¹⁸⁹Os, theoretical models are employed. The Nilsson model , which describes the motion of a single nucleon in a deformed potential, has been particularly useful. ictp.itbnl.gov This model can account for the splitting of single-particle energy levels that occurs when a nucleus deforms from a spherical shape. For ¹⁸⁹Os, a number of the excited states up to an energy of 818 keV have been qualitatively interpreted in terms of the Nilsson model. iaea.org In this framework, the observed energy levels are associated with specific Nilsson orbitals, which are characterized by quantum numbers that are valid in a deformed potential.

Collective models , which treat the nucleus as a whole, are also essential for describing the properties of the osmium isotopes. The pairing-plus-quadrupole model , for example, has been successful in predicting the energy levels and transition probabilities in the even-even osmium isotopes. ictp.it The rotation-vibration model also provides a good description of the energy levels in this region. These collective models are crucial for understanding the vibrational and rotational bands that are built upon the single-particle states described by the Nilsson model. The interplay between these single-particle and collective degrees of freedom is a hallmark of the nuclear structure in this mass region.

Quadrupole and Hexadecapole Deformation Parameters in Odd-Even Osmium Isotopes

The shape of the this compound nucleus, like other odd-even osmium isotopes, deviates from a perfect sphere. This deformation is described by quadrupole (β₂) and hexadecapole (β₄) deformation parameters. nstri.irresearchgate.net These parameters are crucial for understanding the collective behavior of the nucleons within the nucleus.

Studies utilizing the projected shell model (PSM) have investigated the deformation parameters for a series of odd-even osmium isotopes, including ¹⁸⁹Os. nstri.irnstri.ir The PSM calculations rely on Nilsson parameters, which describe the single-particle states in a deformed potential. nstri.ir For ¹⁸⁹Os, as the neutron number increases in the isotopic chain, the quadrupole deformation parameter, ε₂, tends to decrease. nstri.irnstri.ir This trend indicates a systematic change in the nuclear shape with the addition of neutrons.

Deformation Parameters for Osmium Isotopes

Isotope	Quadrupole Deformation (ε₂)	Hexadecapole Deformation (ε₄)	Reference
¹⁸⁵Os	0.205	-0.010	nstri.irnstri.ir
¹⁸⁷Os	0.195	-0.015	nstri.irnstri.ir
¹⁸⁹Os	0.185	-0.020	nstri.irnstri.ir

Nuclear Moments and Electromagnetic Properties

The arrangement of protons and neutrons within the ¹⁸⁹Os nucleus gives rise to distinct nuclear moments and electromagnetic properties, which are key observables in nuclear physics experiments.

Ground State Nuclear Magnetic Dipole Moments

The ground state of ¹⁸⁹Os possesses a nuclear spin of 3/2 and a positive parity (I^π = 3/2⁻). webelements.com Its nuclear magnetic dipole moment (μ) has been experimentally determined to be +0.659933 μN. webelements.comperiodictable.com The magnetic moment arises from the intrinsic spins of the nucleons and their orbital motion. wikipedia.org For odd-even nuclei like ¹⁸⁹Os, the unpaired neutron is the primary contributor to the magnetic moment.

Electric Quadrupole Moments of Nuclear States

The electric quadrupole moment (Q) is a measure of the deviation of the nuclear charge distribution from spherical symmetry. For ¹⁸⁹Os, the ground state has a measured electric quadrupole moment of +0.86 barn. buyisotope.comperiodictable.com This positive value indicates a prolate (cigar-shaped) deformation. The intrinsic quadrupole moment of the ground-state band has been estimated to be approximately 5.0 barn, which is consistent with values observed in adjacent even-even osmium isotopes. researchgate.net

Reduced Electromagnetic Transition Probabilities (B(E2)/B(M1) values)

The study of electromagnetic transitions between nuclear states provides insight into the collective and single-particle aspects of nuclear structure. The reduced transition probabilities, B(E2) for electric quadrupole transitions and B(M1) for magnetic dipole transitions, are particularly informative. gsi.deliv.ac.uk

In the context of odd-even osmium isotopes like ¹⁸⁹Os, the ratio of these probabilities, B(E2)/B(M1), is a sensitive probe of the nuclear structure, especially at high spin states. nstri.irnstri.ir Theoretical calculations using the projected shell model have shown that for ¹⁸⁹Os, in specific spin ranges (e.g., 27/2⁺ to 29/2⁺), the B(E2)/B(M1) ratio increases significantly. nstri.irnstri.ir This phenomenon is attributed to band-crossing of three-quasiparticle states, which leads to a decrease in the nucleus's rotational frequency and an enhancement of its electrical properties. nstri.irnstri.ir

Isomeric States in this compound

Like many nuclei, ¹⁸⁹Os can exist in metastable excited states known as nuclear isomers. wikipedia.org These isomers have longer half-lives than typical excited states, which are usually on the order of 10⁻¹² seconds. wikipedia.orgarxiv.org

Characterization of Metastable Nuclear Isomers (Os-189m)

This compound has a well-characterized nuclear isomer, designated as ¹⁸⁹ᵐOs. chemlin.orginternetchemie.info This metastable state has an excitation energy of 30.82 keV above the ground state and a half-life of 5.81 hours. chemlin.org The spin and parity of ¹⁸⁹ᵐOs are 9/2⁻. chemlin.org

The existence of this long-lived isomer is due to the significant difference in spin between the isomeric state (9/2⁻) and the ground state (3/2⁻), which results in a "forbidden" transition. wikipedia.org The decay from ¹⁸⁹ᵐOs to the ground state occurs via an isomeric transition, where the nucleus releases its excess energy without changing its composition. wikipedia.orgchemlin.org

Properties of this compound and its Isomer

Property	¹⁸⁹Os (Ground State)	¹⁸⁹ᵐOs (Isomer)	Reference
Mass Number (A)	189	189	buyisotope.comchemlin.org
Atomic Number (Z)	76	76	buyisotope.comchemlin.org
Neutron Number (N)	113	113	buyisotope.comchemlin.org
Atomic Mass (Da)	188.9581475	188.95814	buyisotope.comchemlin.org
Half-life	Stable	5.81 h	buyisotope.comchemlin.org
Spin and Parity (I^π)	3/2⁻	9/2⁻	webelements.comchemlin.org
Excitation Energy (keV)	0	30.82	chemlin.org
Magnetic Dipole Moment (μ/μN)	+0.659933	-	webelements.comperiodictable.com
Electric Quadrupole Moment (barn)	+0.86	-	buyisotope.comperiodictable.com

Decay Schemes and Isomeric Transitions

The nuclear structure of this compound (¹⁸⁹Os) allows for the existence of excited states, some of which are metastable and are known as nuclear isomers. The decay from these excited states, as well as the transitions between them, provides crucial information about the nucleus's configuration.

The most well-documented isomeric state of this compound is designated as Osmium-189m (¹⁸⁹ᵐOs) . This isomer has an excitation energy of 30.82(2) keV and a half-life of 5.81(10) hours. wikipedia.orgchemlin.org It decays to the stable ground state of ¹⁸⁹Os through a process called isomeric transition (IT). wikipedia.orgchemlin.org This transition involves the emission of gamma rays or conversion electrons as the nucleus releases its excess energy. The decay of ¹⁸⁹ᵐOs is a 100% isomeric transition to the ground state. chemlin.org

Properties of Osmium-189m Isomer

Property	Value
Excitation Energy	30.82(2) keV
Half-life	5.81(10) hours
Decay Mode	Isomeric Transition (IT)
Spin and Parity	9/2⁻

Data sourced from ChemLin chemlin.org and Wikipedia wikipedia.org

While ¹⁸⁹Os itself is a stable isotope, its excited states can be populated through various nuclear reactions, such as neutron capture on ¹⁸⁸Os, i.e., ¹⁸⁸Os(n,γ)¹⁸⁹Os, and deuteron-induced reactions like ¹⁸⁸Os(d,p)¹⁸⁹Os and ¹⁹⁰Os(d,t)¹⁸⁹Os. researchgate.net Studies of these reactions have revealed a complex level scheme for ¹⁸⁹Os with numerous excited states and corresponding gamma transitions. For instance, γ-rays with energies ranging from 36 keV to 5933 keV have been observed following thermal neutron capture on ¹⁸⁸Os. researchgate.net

The decay from these higher-lying excited states can proceed through a cascade of gamma transitions, eventually populating either the ground state or the ¹⁸⁹ᵐOs isomeric state. The analysis of the gamma-ray spectrum allows for the construction of a detailed decay scheme, mapping the various energy levels and the transitions between them.

Theoretical Predictions and Experimental Searches for Isomeric States

The existence and properties of isomeric states in this compound are subjects of both theoretical modeling and experimental investigation. Various nuclear models are employed to predict the energy levels and their characteristics, which are then tested against experimental data.

Theoretical Models:

The Nilsson Model: A number of the excited states in ¹⁸⁹Os up to an energy of 818 keV have been qualitatively interpreted using the Nilsson model. researchgate.net This model describes the nucleus as a deformed sphere and is particularly useful for understanding the single-particle states in such nuclei. The model provides a framework for assigning quantum numbers (Nilsson orbitals) to the observed energy levels. For instance, the systematics of the 1/2⁻ nstri.ir and 3/2⁻ osti.gov orbitals in odd-A Osmium isotopes have been analyzed in the context of changing nuclear deformation. researchgate.net However, while qualitatively consistent, the Nilsson model does not always provide precise quantitative agreement with experimental observations for states below 463 keV. researchgate.net

The Projected Shell Model (PSM): More advanced calculations using the Projected Shell Model have been performed to understand the nuclear structure of ¹⁸⁹Os, particularly its high-spin states. The PSM combines aspects of the shell model and the collective rotational model. A 2022 study calculated the energy levels, yrast spectrum (the sequence of states with the lowest energy for a given angular momentum), and electromagnetic transition probabilities for ¹⁸⁹Os up to a spin of 31/2+. iaea.org These calculations help in understanding the structure of multi-quasiparticle bands and phenomena like band-crossing at high spins. iaea.org

Experimental Searches:

Experimental searches for isomeric states and the characterization of the nuclear structure of ¹⁸⁹Os have been conducted using a variety of nuclear reactions.

Deuteron-Induced Reactions: Experiments using the ¹⁸⁸Os(d,p)¹⁸⁹Os and ¹⁹⁰Os(d,t)¹⁸⁹Os reactions with 12 MeV deuterons have been instrumental in identifying and characterizing up to 43 excited states up to an energy of 1474 keV. researchgate.net By analyzing the angular distribution of the outgoing particles, it is possible to determine the orbital angular momentum (l-transfer) and assign spin and parity (J^π) to the populated states. Fourteen states in ¹⁸⁹Os have had their spin-parities assigned using this method. researchgate.net

Neutron Capture Reactions: The ¹⁸⁸Os(n,γ)¹⁸⁹Os reaction using thermal neutrons is another powerful tool for studying the excited states of ¹⁸⁹Os. researchgate.net The detection of the emitted gamma rays provides precise energy level information and details about the decay cascades. These experiments have determined the neutron separation energy of ¹⁸⁹Os to be 5920.8 ± 2.0 keV. researchgate.net

(p,t) Reactions: The (p,t) reaction, a two-neutron pickup reaction, has been used to study various osmium isotopes, including ¹⁸⁷Os, which provides insights into the regional systematics that include ¹⁸⁹Os. While these studies did not report the discovery of new, strongly populated isomeric states in the osmium isotopes investigated, they are crucial for testing and refining theoretical models of nuclear structure in this transitional region of the nuclear chart.

The combination of these experimental techniques and theoretical models provides a comprehensive understanding of the nuclear structure of this compound, including its known isomeric state and the broader landscape of its excited levels.

Table of Mentioned Compounds

Compound Name
This compound
Osmium-189m
Osmium-188
Osmium-190
Erbium
Hafnium
Tungsten
Rhenium
Iridium
Platinum
Gold
Mercury

Nuclear Reaction Studies Involving Osmium 189

Neutron-Induced Reactions

Neutron-induced reactions are fundamental to understanding the formation of heavy elements in stars. For ¹⁸⁹Os, these studies are particularly relevant to the rhenium-osmium (Re-Os) chronometer, a method used to estimate the age of the galaxy.

Neutron Capture Cross Sections of Osmium-189

The neutron capture reaction, ¹⁸⁹Os(n,γ)¹⁹⁰Os, has been the subject of several key studies. The cross section of this reaction, which measures the probability of a neutron being captured, has been determined over a wide range of neutron energies. Measurements have been conducted using the neutron-time-of-flight technique, spanning energies from the electronvolt (eV) range up to several hundred kiloelectronvolts (keV). nih.govwikipedia.org

In one significant study, the neutron capture cross sections for various osmium isotopes, including ¹⁸⁹Os, were measured from 0.5 eV to 150 keV. nih.govwikipedia.org Another investigation focused on the energy range of 5 to 90 keV, utilizing an anti-Compton NaI(Tl) spectrometer to detect the gamma-ray spectra from the capture events. aps.orgaps.org These experimental data are crucial for refining theoretical nuclear models and for calculating reaction rates in stellar environments.

Reported Energy Ranges for ¹⁸⁹Os(n,γ) Cross Section Measurements

Energy Range	Primary Reference
0.5 eV - 150 keV	wikipedia.org, nih.gov
5 keV - 90 keV	aps.org, aps.org

The thermal neutron capture cross section (σ₀) refers to the cross section for neutrons with a standard energy of 0.0253 eV. The resonance integral (I₀) represents the capture probability for epithermal neutrons and is calculated by integrating the cross section over the resonance energy region. epj-conferences.org These parameters are essential for reactor physics calculations and for normalizing cross-section measurements. While comprehensive evaluations of these parameters have been undertaken for a vast range of isotopes, specific, consistently reported experimental values for ¹⁸⁹Os are noted in broader nuclear data compilations. iaea.orgresearchgate.netosti.gov The evaluation process typically involves compiling and analyzing data from various experiments to provide a recommended value. researchgate.net

For astrophysical applications, it is useful to average the neutron capture cross sections over a Maxwell-Boltzmann energy distribution corresponding to the thermal conditions inside stars. This Maxwellian-Averaged Cross Section (MACS) is a critical input for s-process (slow neutron capture process) nucleosynthesis models. iaea.org The MACS for ¹⁸⁹Os at a stellar temperature of kT = 30 keV (a typical temperature for the s-process) is a key parameter for the Re-Os cosmic clock. wikipedia.orgiaea.org An early, pivotal measurement reported a value that has been fundamental to calculations of the age of the universe. wikipedia.org

Maxwellian-Averaged Cross Section for ¹⁸⁹Os at kT = 30 keV

Parameter	Reported Value (barns)	Primary Reference
⟨σ⟩ (kT = 30 keV)	~12.3 (Value derived from ratio in study)	wikipedia.org

Neutron Separation Energy Determinations

The neutron separation energy is the energy required to remove a single neutron from a nucleus. Conversely, it is the energy released when a nucleus captures a neutron. For the ¹⁸⁹Os(n,γ)¹⁹⁰Os reaction, this corresponds to the binding energy of the last neutron in the resulting ¹⁹⁰Os nucleus. This value is critical for calculating the Q-value of the reaction and for understanding the stability and structure of the ¹⁹⁰Os nucleus.

Neutron Separation Energy of ¹⁹⁰Os

Parameter	Reported Value (MeV)	Source
Sₙ for ¹⁹⁰Os	7.79234 ± 0.00019	aps.org

Charged-Particle Induced Reactions

Charged-particle reactions are used to probe different aspects of nuclear structure, such as the energy, spin, and parity of nuclear states.

Deuteron-Induced Reactions (d,p), (d,t), and (d,d') Spectroscopy

Deuteron-induced reactions are powerful tools for nuclear spectroscopy.

The (d,p) reaction, or deuteron (B1233211) stripping, involves the transfer of a neutron to the target nucleus and is used to study single-neutron states. In the context of ¹⁸⁹Os, this would typically involve the ¹⁸⁸Os(d,p)¹⁸⁹Os reaction.

The (d,t) reaction is a neutron pickup reaction, where a neutron is removed from the target nucleus. The ¹⁹⁰Os(d,t)¹⁸⁹Os reaction would be used to probe neutron-hole states in ¹⁸⁹Os.

The (d,d') reaction, or inelastic deuteron scattering, excites the target nucleus to higher energy levels, providing information about its collective states.

Despite the utility of these spectroscopic tools, a detailed review of published experimental literature indicates a lack of specific data for the ¹⁸⁸Os(d,p)¹⁸⁹Os, ¹⁹⁰Os(d,t)¹⁸⁹Os, and ¹⁸⁹Os(d,d')¹⁸⁹Os reactions. While nuclear reaction modeling codes like TALYS and EMPIRE are capable of performing theoretical calculations for such reactions, and studies on other nuclei are common aps.org, dedicated experimental cross-section measurements and spectroscopic analyses for these specific channels involving ¹⁸⁹Os are not prominently available in the reviewed scientific literature.

Helium-3 (B1234947) Induced Reactions (3He,α)

Studies involving helium-3 induced reactions, such as the (³He,α) reaction, have been utilized to investigate the nuclear structure of osmium isotopes. While specific cross-section data for the ¹⁸⁹Os(³He,α)¹⁸⁸Os reaction is not extensively detailed in readily available literature, spectroscopic data for ¹⁸⁹Os has been evaluated from a range of reaction studies, including those involving deuterons like (d,p) and (d,t) reactions, which complement the understanding of its level structure. researchgate.net For instance, the study of the ¹⁹⁰Os(d,p)¹⁹¹Os and ¹⁹²Os(d,t)¹⁹¹Os reactions has provided detailed information on the energy levels and spin-parity assignments in neighboring odd-A osmium isotopes. researchgate.net These types of transfer reactions are crucial for identifying single-particle and single-hole states, which are essential for testing nuclear models. The insights gained from these adjacent isotopes help in building a systematic understanding of the nuclear structure in this mass region, including for ¹⁸⁹Os.

Photonuclear Reactions

Photonuclear reactions, where a nucleus interacts with a photon, are a powerful tool for probing the collective motions of protons and neutrons within the nucleus, particularly the Giant Dipole Resonance (GDR).

Photoneutron cross-sections for ¹⁸⁹Os have been measured, providing valuable data on the absorption of photons by the nucleus. A significant study measured the photoneutron cross sections for several osmium isotopes, including ¹⁸⁹Os, for photon energies from 7 to 30 MeV. researchgate.net The measurements were conducted using a monoenergetic photon beam from the annihilation in flight of fast positrons. researchgate.net The experiment determined the partial photoneutron cross sections, such as (γ,n), (γ,2n), and (γ,3n), by employing neutron multiplicity counting. researchgate.net

The data revealed specific features of the photoneutron cross-sections for ¹⁸⁹Os. These measurements are fundamental for understanding the mechanisms of photon absorption and subsequent neutron emission, and they provide the experimental basis for studying the Giant Dipole Resonance.

Table 1: Photoneutron Cross-Section Data for ¹⁸⁹Os

Reaction	Energy Range (MeV)	Measured Quantity
(γ,n) + (γ,pn)	7 - 30	Cross-section (σ)
(γ,2n) + (γ,p2n)	7 - 30	Cross-section (σ)
(γ,3n)	7 - 30	Cross-section (σ)

Data sourced from a 1979 study by Berman et al. researchgate.net

The Giant Dipole Resonance is a collective excitation mode where all the protons and neutrons in a nucleus oscillate against each other. In deformed nuclei, the GDR peak splits into two components, corresponding to oscillations along the major and minor axes of the nucleus. The study of the GDR in the osmium isotopes, which lie in a transitional region between deformed and spherical nuclei, is of particular interest.

Heavy-Ion Induced Reactions

Heavy-ion induced reactions are instrumental in populating high-spin states and studying collective properties through mechanisms like deep-inelastic collisions and Coulomb excitation.

Deep-inelastic collisions are a powerful method for populating high-spin states in nuclei. In such reactions, two heavy nuclei interact briefly and exchange a significant amount of energy and angular momentum without fusing. This technique has been successfully used to study the high-spin structure of neutron-rich osmium isotopes.

A study focusing on the neutron-rich ¹⁸⁸Os and ¹⁹⁰Os nuclei utilized a deep-inelastic reaction between an ⁸²Se beam and a ¹⁹²Os target. encyclopedia.pub This experiment significantly extended the known level schemes of these nuclei up to a spin of approximately 21ħ. encyclopedia.pub The newly observed structures were interpreted as fragments of rotational bands built on multi-quasiparticle configurations. encyclopedia.pub While this study did not directly measure ¹⁸⁹Os, the results for its immediate even-even neighbors provide crucial insights into the high-spin behavior expected for ¹⁸⁹Os. The population of high-spin states in this mass region allows for the investigation of phenomena such as backbending, which is related to the alignment of nucleon pairs at high rotational frequencies. science.gov

Coulomb excitation is a process where the electromagnetic field of a projectile nucleus excites a target nucleus without the two nuclei coming into contact. This technique is ideal for measuring the probabilities of electromagnetic transitions, particularly electric quadrupole (E2) transitions, which are a direct probe of nuclear collectivity and deformation.

Studies on the even-even isotopes of osmium have provided a wealth of information on their collective structure. For instance, Coulomb excitation experiments on even-even W, Os, and Pt isotopes have established the locations and E2 transition probabilities of second 2+ states. aps.org Furthermore, theoretical analyses comparing experimental data on energies and transition probabilities in ¹⁸⁶Os, ¹⁸⁸Os, and ¹⁹⁰Os with a rotation-vibration model have shown excellent agreement, particularly in predicting two-phonon states in ¹⁹⁰Os. aps.org

For ¹⁸⁹Os, spectroscopic studies combining data from reactions like ¹⁹⁰Os(d,t)¹⁸⁹Os have been used to deduce properties of its excited states. osti.gov Comparisons between experimentally measured B(E2) values and theoretical calculations suggest an intrinsic quadrupole moment for the ground-state band of approximately 5.0 barns, which is consistent with the values found in the neighboring even Os isotopes. researchgate.net This indicates that the collective rotational behavior is a prominent feature of the low-lying structure of ¹⁸⁹Os.

Theoretical Frameworks and Nuclear Model Calculations

Microscopic and Macroscopic Nuclear Models for Osmium Isotopes

The study of osmium isotopes, including ¹⁸⁹Os, often employs a combination of microscopic and macroscopic nuclear models to describe their complex structure. arxiv.orgarxiv.org The osmium isotopes are located in a transitional region of the nuclear chart, where the nuclear shape can change from spherical to prolate or oblate. arxiv.org This makes them an excellent testing ground for nuclear theories. scispace.comuni-frankfurt.deresearchgate.net

Microscopic models, such as the covariant density functional theory (CDFT), start from the fundamental interactions between nucleons (protons and neutrons). arxiv.orgarxiv.org These models use effective interactions to calculate bulk nuclear properties like binding energies and density distributions. arxiv.org For instance, studies on even-even osmium isotopes using CDFT with various effective interactions (DD-ME1, DD-ME2, DD-PC1, and DD-PCX) have been performed to investigate shape evolution. arxiv.org

Macroscopic models, on the other hand, treat the nucleus as a collective entity, often analogized to a liquid drop. These models are particularly useful for describing collective phenomena like rotations and vibrations. aps.org The rotation-vibration model, for example, has been successfully applied to describe the energy levels and transition probabilities of even-even osmium isotopes like ¹⁸⁶Os, ¹⁸⁸Os, and ¹⁹⁰Os. scispace.comresearchgate.netaps.org

Projected Shell Model (PSM) Calculations

The Projected Shell Model (PSM) is a powerful theoretical tool for investigating the properties of deformed nuclei, including odd-even isotopes like ¹⁸⁹Os. nstri.ir The PSM combines elements of the shell model, which describes the motion of individual nucleons in shells, with the concept of a deformed nuclear potential. nstri.ir It is particularly effective in describing high-spin states and rotational bands in nuclei. nstri.ir

In the case of ¹⁸⁹Os, PSM calculations have been used to compute its energy levels, yrast spectrum (the sequence of states with the lowest energy for a given angular momentum), and the ratio of reduced electromagnetic transition probabilities, B(E2)/B(M1). nstri.ir These calculations help in understanding the structure of multi-quasiparticle bands up to high spins. nstri.ir The PSM utilizes a configuration space that typically includes several major shells for both protons and neutrons and builds upon single-particle states derived from the Nilsson model. nstri.ir

A key aspect of PSM calculations is the use of deformation parameters, specifically the quadrupole (ε₂) and hexadecapole (ε₄) deformations. nstri.ir These parameters define the shape of the nucleus and are crucial for obtaining accurate theoretical predictions. For ¹⁸⁹Os, specific values of these parameters are used in the calculations to reproduce experimental observations. nstri.ir

Table 1: Deformation Parameters Used in PSM Calculations for Osmium Isotopes

Isotope	Quadrupole Deformation (ε₂)	Hexadecapole Deformation (ε₄)
¹⁸⁵Os	0.205	-0.010
¹⁸⁷Os	0.195	-0.015
¹⁸⁹Os	0.185	-0.020

Nilsson Model and Coriolis Coupling Interpretations

The Nilsson model is fundamental to understanding the structure of deformed nuclei like ¹⁸⁹Os. wikipedia.orgucm.es It treats the atomic nucleus as a deformed sphere, where the single-particle energy levels of nucleons are calculated in an anisotropic harmonic oscillator potential. wikipedia.orgucm.es This model is particularly successful in predicting the ground state spin and parity of odd-mass nuclei. wikipedia.org For ¹⁸⁹Os, several low-lying states up to an energy of 818 keV have been qualitatively interpreted using the Nilsson model. researchgate.net

In a rotating deformed nucleus, the Coriolis force affects the motion of the individual nucleons. This interaction, known as Coriolis coupling, can significantly perturb the rotational band structure. The strength of the Coriolis coupling depends on the angular momentum of the individual nucleon and the rotational frequency of the nucleus. This effect is particularly important in odd-mass nuclei like ¹⁸⁹Os, where the unpaired nucleon can be excited to different energy levels.

Dirac-Hartree-Fock (MCDHF) Calculations for Atomic Structure and Isotope Shifts

Multiconfiguration Dirac-Hartree-Fock (MCDHF) calculations are sophisticated ab initio methods used to determine the atomic structure and isotope shifts of elements like osmium. uliege.bearxiv.orgumons.ac.be These calculations are based on the principles of quantum electrodynamics and provide a highly accurate description of the electronic wave functions and energy levels. doi.org The GRASP2K and the more recent GRASP2018 atomic structure packages are often used for these calculations. uliege.bearxiv.org

Isotope shifts refer to the small changes in the atomic transition frequencies between different isotopes of the same element. uliege.be These shifts arise from two main effects: the mass shift, which is due to the change in nuclear mass, and the field shift (or volume shift), which is caused by the change in the nuclear charge distribution. uliege.bedoi.org MCDHF calculations can predict these shifts with good accuracy. uliege.be For osmium, MCDHF calculations have been performed to determine the isotope shifts for various fine-structure levels, and the theoretical predictions show good agreement with experimental data from laser spectroscopy. uliege.be

Hauser-Feshbach Statistical Model Applications in Nuclear Reactions

The Hauser-Feshbach statistical model is a cornerstone of nuclear reaction theory, particularly for describing compound nuclear reactions at low energies. aps.org This model assumes that a nuclear reaction proceeds through the formation of a compound nucleus, which then decays by emitting particles or gamma rays, with the decay probabilities being independent of the formation process. lanl.gov

This model is extensively used in nuclear reaction codes like TALYS and EMPIRE to calculate reaction cross sections. lanl.govresearchgate.netmdpi.comarxiv.orgresearchgate.net For osmium isotopes, including ¹⁸⁹Os, the Hauser-Feshbach model is crucial for calculating neutron capture cross sections. researchgate.net These calculations are important for understanding the s-process (slow neutron capture process) of nucleosynthesis, where heavier elements are formed in stars through a series of neutron captures and beta decays. researchgate.netmdpi.comarxiv.orgresearchgate.net The accuracy of these calculations depends on various inputs, including nuclear level densities and optical model potentials. mdpi.com

Nuclear Reaction Code Simulations (e.g., TALYS, EMPIRE)

Nuclear reaction codes such as TALYS and EMPIRE are comprehensive software packages that simulate nuclear reactions by incorporating a wide range of nuclear models. lanl.govresearchgate.netiaea.orgiaea.orggithub.comulb.ac.beresearchgate.netiaea.orgictp.it These codes are designed to calculate a multitude of observables, including cross sections, angular distributions, and emission spectra for various projectiles and energies. lanl.govresearchgate.netulb.ac.be

TALYS is a versatile code that can simulate reactions involving neutrons, protons, deuterons, tritons, helium-3 (B1234947), and alpha particles with incident energies up to 200 MeV. github.comresearchgate.netiaea.org It integrates models for the optical model, direct reactions, pre-equilibrium reactions, and compound nucleus reactions based on the Hauser-Feshbach theory. ulb.ac.be

EMPIRE is another modular system of nuclear reaction codes that covers a broad range of energies and incident particles, including heavy ions. lanl.govresearchgate.netiaea.orgiaea.orgosti.gov It also implements the Hauser-Feshbach model along with models for direct and pre-equilibrium reactions. lanl.govosti.gov A significant feature of EMPIRE is its extensive library of input parameters, such as nuclear masses, optical model parameters, and level densities. iaea.orgosti.gov

These codes are instrumental in nuclear data evaluation and have been applied to calculations involving osmium isotopes for various applications, including astrophysics and nuclear technology. researchgate.netictp.it

Cranked Nilsson-Strutinsky Calculations for Isomers

The Cranked Nilsson-Strutinsky (CNS) model is a theoretical framework used to study the properties of rotating nuclei, particularly the phenomenon of nuclear isomers. aps.orglu.seaps.org Isomers are metastable excited states of a nucleus with a longer lifetime than other excited states. The CNS model combines the Nilsson model with the Strutinsky smearing procedure to calculate the potential energy of a nucleus as a function of its deformation and angular momentum (cranking frequency). aps.orgresearchgate.net

CNS calculations have been employed to investigate isomeric states in the osmium isotopes. aps.orglu.se These calculations can predict the shapes of isomers, which can be prolate (cigar-shaped) or triaxial (asymmetrically deformed), and help to understand their underlying multi-quasiparticle structures. aps.orglu.se Both unpaired and paired versions of the CNS calculations have been used to explore the properties of observed and potential isomers in shape-transitional osmium isotopes. aps.orglu.se